Cas no 287100-82-7 ((9Z)-9-Octadecenoic-1,2,3,4,5,6,7,8,9,10,11,12,13,14,15,16,17,18-13C18 Acid)

(9Z)-9-Octadecenoic-1,2,3,4,5,6,7,8,9,10,11,12,13,14,15,16,17,18-13C18 Acid structure
287100-82-7 structure
Product name:(9Z)-9-Octadecenoic-1,2,3,4,5,6,7,8,9,10,11,12,13,14,15,16,17,18-13C18 Acid
CAS No:287100-82-7
MF:C18H34O2
MW:300.329152584076
CID:2095096
PubChem ID:24872561

(9Z)-9-Octadecenoic-1,2,3,4,5,6,7,8,9,10,11,12,13,14,15,16,17,18-13C18 Acid Chemical and Physical Properties

Names and Identifiers

    • Oleic acid-13C18
    • 13C Labeled oleic acid
    • Elainic acid-13C18
    • (9Z)-9-Octadecenoic-1,2,3,4,5,6,7,8,9,10,11,12,13,14,15,16,17,18-13C18 acid (ACI)
    • 287100-82-7
    • CS-0368841
    • Oleic Acid (U-13C18, 98%)
    • (Z)-(1,2,3,4,5,6,7,8,9,10,11,12,13,14,15,16,17,18-13C18)Octadec-9-enoic acid
    • HY-N1446S2
    • Oleic acid-13C18, >=99 atom % 13C, >=99% (CP)
    • DA-76403
    • Oleic acid-13C18, analytical standard
    • (9Z)-9-Octadecenoic-1,2,3,4,5,6,7,8,9,10,11,12,13,14,15,16,17,18-13C18 Acid
    • MDL: MFCD00145035
    • Inchi: 1S/C18H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h9-10H,2-8,11-17H2,1H3,(H,19,20)/b10-9-/i1+1,2+1,3+1,4+1,5+1,6+1,7+1,8+1,9+1,10+1,11+1,12+1,13+1,14+1,15+1,16+1,17+1,18+1
    • InChI Key: ZQPPMHVWECSIRJ-IGBBIXMTSA-N
    • SMILES: [13CH2]([13CH2][13CH2][13CH2][13CH2][13CH2][13C](=O)O)[13CH2]/[13CH]=[13CH]\[13CH2][13CH2][13CH2][13CH2][13CH2][13CH2][13CH2][13CH3]

Computed Properties

  • Exact Mass: 300.31626736g/mol
  • Monoisotopic Mass: 300.31626736g/mol
  • Isotope Atom Count: 18
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 15
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.5
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 0.947 g/mL at 25 °C
  • Melting Point: 13.4 °C (lit.)
  • Boiling Point: 192-195 °C/1.2 mmHg(lit.)
  • Flash Point: Fahrenheit: 235.4 ° f
    Celsius: 113 ° c
  • Refractive Index: n20/D 1.4595(lit.)

(9Z)-9-Octadecenoic-1,2,3,4,5,6,7,8,9,10,11,12,13,14,15,16,17,18-13C18 Acid Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 38
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xi
  • Storage Condition:−20°C

(9Z)-9-Octadecenoic-1,2,3,4,5,6,7,8,9,10,11,12,13,14,15,16,17,18-13C18 Acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
O465460-100mg
(9Z)-9-Octadecenoic-1,2,3,4,5,6,7,8,9,10,11,12,13,14,15,16,17,18-13C18 Acid
287100-82-7 ≥99 atom% ¹³C, ≥99% (CP)
100mg
¥8400.90 2023-09-01
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA04457-1g
Oleic acid-13C18
287100-82-7
1g
¥71408.0 2021-09-03
AN HUI ZE SHENG Technology Co., Ltd.
A0105105000
Oleic acid-13C18 analytical standard
287100-82-7
500ml
¥58.00 2023-05-10
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
O465460-1g
(9Z)-9-Octadecenoic-1,2,3,4,5,6,7,8,9,10,11,12,13,14,15,16,17,18-13C18 Acid
287100-82-7 ≥99 atom% ¹³C, ≥99% (CP)
1g
¥56406.90 2023-09-01
Larodan
78-1851-4-5mg
Oleic acid-UL-13C18
287100-82-7 >95%
5mg
€230.00 2025-03-07
AN HUI ZE SHENG Technology Co., Ltd.
490431-100mg
Oleic acid-13C18 analytical standard
287100-82-7 ≥99%(CP)
100mg
¥15262.91 2023-09-15
AN HUI ZE SHENG Technology Co., Ltd.
490431-1g
Oleic acid-13C18 analytical standard
287100-82-7 ≥99%(CP)
1g
¥64874.43 2023-09-15
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA04457-100mg
Oleic acid-13C18
287100-82-7
100mg
¥16798.0 2021-09-03
AN HUI ZE SHENG Technology Co., Ltd.
A012216-25ml
Oleic acid-13C18 analytical standard
287100-82-7
25ml
¥55.00 2023-09-15
SHANG HAI YUAN YE Biotechnology Co., Ltd.
B76521-5mg
OLEIC-13C18 ACID
287100-82-7 ,>95%
5mg
¥5060.00 2023-09-15

(9Z)-9-Octadecenoic-1,2,3,4,5,6,7,8,9,10,11,12,13,14,15,16,17,18-13C18 Acid Related Literature

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Amadis Chemical Company Limited
(CAS:287100-82-7)(9Z)-9-Octadecenoic-1,2,3,4,5,6,7,8,9,10,11,12,13,14,15,16,17,18-13C18 Acid
A1243438
Purity:99%
Quantity:100mg
Price ($):2851